Cas no 1448044-08-3 (N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1448044-08-3
• MF: C₁₆H₂₁N₃O₅S
• MW: 367.42004275322
• CID: 6506852
• PubChem ID: 71806437
• Update Time: 2025-07-02

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• AKOS024559186
• F6436-1041
• N-[3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl]-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• VU0549131-1
• N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-1,3,5-trimethylpyrazole-4-sulfonamide
• N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• 1448044-08-3

• Inchi： 1S/C16H21N3O5S/c1-10-16(11(2)19(3)18-10)25(21,22)17-7-6-13(20)12-4-5-14-15(8-12)24-9-23-14/h4-5,8,13,17,20H,6-7,9H2,1-3H3
• InChI Key： IMHUTYMZWDSUHN-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCCC(C1=CC=C2C(=C1)OCO2)O)(=O)=O

Computed Properties

• Exact Mass: 367.12019195g/mol
• Monoisotopic Mass: 367.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448044-08-3)

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448044-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a benzodioxole moiety with a trimethylpyrazole core, creating a molecule with intriguing pharmacological properties. Researchers are particularly interested in its potential as a modulator of specific biological pathways, though its exact mechanisms remain under investigation.

The compound's CAS No. 1448044-08-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its IUPAC name reflects its complex architecture, featuring a hydroxypropyl linker bridging the benzodioxolyl and sulfonamide groups. This structural complexity makes it a subject of interest in medicinal chemistry, where such hybrids are often explored for targeted drug design. Recent studies highlight its relevance in enzyme inhibition and receptor binding, aligning with current trends in precision medicine and small-molecule therapeutics.

In the context of drug discovery, N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide exemplifies the growing demand for multi-functional scaffolds. Its benzodioxole component is known for enhancing bioavailability, while the sulfonamide group contributes to hydrogen bonding interactions—a key feature in protein-ligand binding. These attributes resonate with contemporary searches for "sulfonamide-based drugs" and "benzodioxole derivatives in medicine," reflecting broader interest in structure-activity relationships (SAR).

Synthetic accessibility is another focal point for CAS No. 1448044-08-3. The compound's pyrazole-sulfonamide core can be modified to optimize pharmacokinetic properties, addressing common queries like "how to improve drug half-life" or "strategies for metabolic stability." Such modifications are pivotal in lead optimization phases, where researchers balance potency with ADME (Absorption, Distribution, Metabolism, Excretion) profiles. This aligns with industry efforts to reduce attrition rates in clinical trials—a hot topic in pharmaceutical R&D forums.

From an analytical chemistry perspective, characterizing N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide requires advanced techniques such as HPLC-MS and NMR spectroscopy. These methods address frequent search terms like "how to identify sulfonamide impurities" or "benzodioxole stability testing." The compound's chromatographic behavior and spectral signatures are essential data points for quality control in API (Active Pharmaceutical Ingredient) manufacturing.

Environmental and green chemistry considerations also apply to CAS No. 1448044-08-3. With increasing searches for "sustainable synthesis of heterocycles," researchers explore catalytic routes to minimize waste in producing such N-heterocyclic sulfonamides. This intersects with global initiatives like green solvents and atom economy—topics trending in ACS Green Chemistry journals and conferences.

In summary, N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1448044-08-3) represents a convergence of medicinal chemistry, analytical science, and sustainable synthesis. Its structural versatility addresses multiple drug discovery challenges while aligning with contemporary scientific priorities. As research progresses, this compound may emerge as a cornerstone in developing novel small-molecule therapies, answering persistent questions in pharmacology and molecular design.